Cas no 82024-13-3 (3-(butanoylamino)-n-butylbutanamide)

• Product name: 3-(butanoylamino)-n-butylbutanamide
• CAS No: 82024-13-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.33116
• CID: 1806486
• PubChem ID: 3067809

3-(butanoylamino)-n-butylbutanamide Chemical and Physical Properties

Names and Identifiers

• 3-(butanoylamino)-n-butylbutanamide
• Butanamide, N-butyl-3-((1-oxobutyl)amino)-
• 82024-13-3
• DTXSID001002396
• N-Butyl-3-((1-oxobutyl)amino)butanamide
• CM 40395
• N-Butyl-3-[(1-hydroxybutylidene)amino]butanimidic acid

• Inchi： InChI=1S/C12H24N2O2/c1-4-6-8-13-12(16)9-10(3)14-11(15)7-5-2/h10H,4-9H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： RWZHNOUREISRTF-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)CC(C)NC(=O)CCC

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• XLogP3: 1.3